Cas no 306968-48-9 ((2S,3S,4S,5S)-5-Hydroxy-2,3,4-tris(phenylmethoxy)-5-(phenylmethoxy)methyl-cyclohexanone)

(2S,3S,4S,5S)-5-Hydroxy-2,3,4-tris(phenylmethoxy)-5-(phenylmethoxy)methyl-cyclohexanone is a chiral cyclohexanone derivative characterized by multiple phenylmethoxy substituents, offering high stereochemical specificity. Its well-defined (2S,3S,4S,5S) configuration makes it valuable for asymmetric synthesis and pharmaceutical intermediate applications. The presence of hydroxy and phenylmethoxy groups enhances its reactivity in selective functionalization, particularly in glycosylation or nucleophilic addition reactions. The compound’s stability under typical synthetic conditions and its potential as a building block for complex molecular architectures underscore its utility in medicinal chemistry and carbohydrate research. Its structural features facilitate precise control over stereocenters, making it suitable for targeted synthetic pathways requiring enantiopure intermediates.

(2S,3S,4S,5S)-5-Hydroxy-2,3,4-tris(phenylmethoxy)-5-(phenylmethoxy)methyl-cyclohexanone structure

306968-48-9 structure

Product Name:(2S,3S,4S,5S)-5-Hydroxy-2,3,4-tris(phenylmethoxy)-5-(phenylmethoxy)methyl-cyclohexanone

CAS No:306968-48-9

MF:C₃₅H₃₆O₆

MW:552.656750679016

CID:2086160

PubChem ID:101724655

Update Time:2025-05-28

(2S,3S,4S,5S)-5-Hydroxy-2,3,4-tris(phenylmethoxy)-5-(phenylmethoxy)methyl-cyclohexanone Chemical and Physical Properties

Names and Identifiers

- (2S,3S,4S,5S)-5-Hydroxy-2,3,4-tris(phenylmethoxy)-5-[(phenylmethoxy)methyl]-cyclohexanone
- (2S,3S,4S,5S)-2,3,4-Tris(benzyloxy)-5-((benzyloxy)methyl)-5-hydroxycyclohexanone
- 306968-48-9
- (2S,3S,4S,5S)-5-Hydroxy-2,3,4-tris(phenylmethoxy)-5-(phenylmethoxy)methyl-cyclohexanone
- Inchi： 1S/C35H36O6/c36-31-21-35(37,26-38-22-27-13-5-1-6-14-27)34(41-25-30-19-11-4-12-20-30)33(40-24-29-17-9-3-10-18-29)32(31)39-23-28-15-7-2-8-16-28/h1-20,32-34,37H,21-26H2/t32-,33+,34+,35+/m1/s1
- InChI Key： JWXHKWBUBUUEFP-KWRMZWAXSA-N
- SMILES： O(CC1C=CC=CC=1)[C@H]1[C@H]([C@@H](C(C[C@@]1(COCC1C=CC=CC=1)O)=O)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 552.25118886Da
Monoisotopic Mass: 552.25118886Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 41
Rotatable Bond Count: 13
Complexity: 750
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 74.2Å²

(2S,3S,4S,5S)-5-Hydroxy-2,3,4-tris(phenylmethoxy)-5-(phenylmethoxy)methyl-cyclohexanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H949510-2.5mg	(2S,3S,4S,5S)-5-Hydroxy-2,3,4-tris(phenylmethoxy)-5-[(phenylmethoxy)methyl]-cyclohexanone	306968-48-9	2.5mg	$207.00	2023-05-18
TRC	H949510-25mg	(2S,3S,4S,5S)-5-Hydroxy-2,3,4-tris(phenylmethoxy)-5-[(phenylmethoxy)methyl]-cyclohexanone	306968-48-9	25mg	$1642.00	2023-05-18
TRC	H949510-100mg	(2S,3S,4S,5S)-5-Hydroxy-2,3,4-tris(phenylmethoxy)-5-[(phenylmethoxy)methyl]-cyclohexanone	306968-48-9	100mg	$ 7600.00	2023-09-07